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Compound of Interest

Compound Name: Proroxan hydrochloride

Cat. No.: B1679725

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage and handling of Proroxan
hydrochloride powder to ensure its stability and integrity for research and development
purposes.

Storage Conditions

Proper storage is critical to maintain the quality and shelf life of Proroxan hydrochloride
powder. The following conditions are recommended based on available data.

Data Presentation: Recommended Storage Conditions
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Parameter Condition Duration Source
Short-term (days to
Temperature 0-4°C [1]
weeks)
Long-term (months to
-20 °C [1]
years)
Shipping and
Ambient PPing [1]
Customs
Light Dark Short and long-term [1]
Atmosphere Dry Short and long-term [1][2]
Tightly closed
i General storage [2]
container
Well-ventilated place General storage [2][3]
Shelf Life >3 years If stored properly [1]

Chemical Stability

Proroxan hydrochloride is chemically stable under standard ambient conditions (room
temperature)[2]. However, for optimal long-term stability, adherence to the recommended
storage conditions is crucial. The product is considered stable for several weeks during normal
shipping and customs procedures[1].

Experimental Protocols

Protocol 3.1: Handling and Storage of Proroxan Hydrochloride Powder

This protocol outlines the recommended steps for safely handling and storing Proroxan
hydrochloride powder upon receipt and during use.

Materials:
» Proroxan hydrochloride powder in a sealed container

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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e Spatula
* Weighing paper/boat
e Analytical balance
o Appropriate storage vials (amber glass or opaque plastic)
e Argon or nitrogen gas (optional, for inert atmosphere)
o Refrigerator (2-8 °C)
e Freezer (-20 °C)
o Dessicator or dry box
Procedure:
e Receiving and Initial Inspection:
o Upon receipt, inspect the container for any damage.
o Verify that the product name and CAS number (33025-33-1) on the label are correct.
» Personal Protective Equipment (PPE):

o Before handling the powder, put on appropriate PPE, including a lab coat, safety glasses,
and chemical-resistant gloves.

 Aliquoting and Weighing:

o If possible, perform all manipulations in a chemical fume hood or a designated area with
good ventilation.

o To avoid contamination and degradation of the bulk supply, it is recommended to aliquot
the powder into smaller, single-use vials for long-term storage.

o Use a clean spatula to transfer the desired amount of powder onto weighing paper or a
weighing boat on an analytical balance.
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o Minimize the time the primary container is open to the atmosphere.

o Short-Term Storage (Days to Weeks):
o For short-term storage, place the tightly sealed vial in a refrigerator at O - 4 °C[1].

o Ensure the vial is clearly labeled with the compound name, concentration (if in solution),
date, and user's name.

o Protect the vial from light by using an amber vial or by placing it in a light-blocking
secondary container.

e Long-Term Storage (Months to Years):
o For long-term storage, place the tightly sealed vial in a freezer at -20 °C[1].

o To prevent moisture absorption, vials can be placed inside a desiccator or a sealed bag
with a desiccant pack within the freezer.

o For highly sensitive applications, the headspace of the vial can be flushed with an inert
gas like argon or nitrogen before sealing to displace oxygen.

e Handling of Solutions:
o Proroxan hydrochloride is soluble in DMSO[1].
o When preparing solutions, follow standard laboratory procedures.

o For storage of solutions, it is recommended to follow the same temperature guidelines as
for the powder. Solutions in solvent can be stored at -80°C for 6 months or -20°C for 1
month in sealed storage, away from moisture[4].

Visualization of Workflow

The following diagram illustrates the recommended workflow for handling and storing Proroxan
hydrochloride powder.
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Caption: Workflow for Proroxan Hydrochloride Storage and Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proroxan-hydrochloride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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